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Cat. No.: B1618595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for
2,3,5-Trinitrotoluene (2,3,5-TNT), an asymmetric isomer of the widely known explosive, 2,4,6-
Trinitrotoluene. While less common, 2,3,5-TNT is significant as a byproduct in the manufacture

of TNT and as an environmental contaminant.[1] A thorough understanding of its spectroscopic

characteristics is crucial for its detection, identification, and quantification in various matrices.

Mass Spectrometry

Mass spectrometry is a primary tool for the identification of 2,3,5-Trinitrotoluene, providing
detailed information about its molecular weight and fragmentation patterns.

Table 1: Mass Spectrometry Data for 2,3,5-Trinitrotoluene

. Key Fragments (m/z) and
lonization Mode ] N Reference
Relative Intensities

o 227 (M+), 210, 181, 151, 123,
Electron lonization (EI) [2][3]
105, 89, 77, 63

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)
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A common method for obtaining the mass spectrum of 2,3,5-TNT involves gas chromatography
coupled with mass spectrometry (GC-MS).

o Sample Preparation: A dilute solution of purified 2,3,5-Trinitrotoluene in a suitable solvent
such as acetone or acetonitrile is prepared.

 Instrumentation: A gas chromatograph equipped with a capillary column (e.g., Supelcowax
10) is interfaced with a mass spectrometer featuring an electron ionization source.[4]

e GC Conditions: The oven temperature is programmed to ramp from a lower temperature
(e.g., 80°C) to a higher temperature (e.g., 250°C) at a controlled rate (e.g., 30°C/min) to
ensure separation of isomers. Helium is typically used as the carrier gas.[4]

o MS Conditions: The ion source temperature is maintained at a consistent temperature (e.g.,
El at 250°C). Mass spectra are acquired over a suitable mass range (e.g., m/z 50-300).[4]

Fragmentation Pathway

The fragmentation of 2,3,5-Trinitrotoluene under electron ionization follows characteristic
pathways for nitroaromatic compounds. The molecular ion (M+) at m/z 227 is typically
observed. Subsequent fragmentation involves the loss of nitro groups (NO:2), oxygen atoms,
and other neutral fragments, leading to the formation of the observed fragment ions.
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Loss of OH —— | [M-OH]+ (m/z 210)
Loss of NO — | [M-NOJ+ (m/z 197) Further Fragmentation Other Fragments
Loss of NO2 [M-NO2]+ (m/z 181)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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